Cas no 89732-57-0 (Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl-)

89732-57-0 structure
Product name:Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl-
Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl-
- 3,8-dimethyl-5,6,7,8-tetrahydroquinoline
- 5,6,7,8-tetrahydro-3,8-dimethylquinoline
- SCHEMBL1688215
- DTXSID50533696
- FJLMUQATOGAZOB-UHFFFAOYSA-N
- 89732-57-0
-
- Inchi: InChI=1S/C11H15N/c1-8-6-10-5-3-4-9(2)11(10)12-7-8/h6-7,9H,3-5H2,1-2H3
- InChI Key: FJLMUQATOGAZOB-UHFFFAOYSA-N
- SMILES: CC1CCCC2=C1N=CC(=C2)C
Computed Properties
- Exact Mass: 161.120449483g/mol
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 12.9Ų
Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl- Related Literature
-
1. 5,6,7,8-Tetrahydroquinolines. Part 6. Silylation vs. Thioamidation in the reaction of silyl isothiocyanates with organometallics: influence of the solvent and of the substituents on silicon.Roger Crossley,Robin G. Shepherd J. Chem. Soc. Perkin Trans. 1 1985 1917
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